Cas no 1208074-78-5 (1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one)

1-(4-Bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone with a bromine substituent at the para position and fluorine atoms at the ortho positions relative to the carbonyl group. Its molecular structure, featuring both bromine and fluorine substituents, makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple fluorine atoms enhances its reactivity in nucleophilic substitution and cross-coupling reactions, while the bromine moiety facilitates further functionalization via metal-catalyzed transformations. This compound exhibits high thermal and chemical stability, making it suitable for use under demanding reaction conditions. Its well-defined reactivity profile allows for precise control in synthetic applications.

1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one structure

1208074-78-5 structure

Product Name:1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one

CAS No:1208074-78-5

MF:C₈H₂BrF₅O

MW:288.99689912796

MDL:MFCD12922633

CID:4577430

PubChem ID:50998409

Update Time:2025-06-07

1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethanone
- 4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone
- 1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one
- MDL： MFCD12922633
- Inchi： 1S/C8H2BrF5O/c9-3-1-4(10)6(5(11)2-3)7(15)8(12,13)14/h1-2H
- InChI Key： DKUKINAWWPPFAN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)F)C(C(F)(F)F)=O)F

Computed Properties

Exact Mass: 287.921
Monoisotopic Mass: 287.921
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 17.1

1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	043177-250mg	4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone	1208074-78-5	95%	250mg	￡90.00	2022-02-28
Fluorochem	043177-5g	4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone	1208074-78-5	95%	5g	￡840.00	2022-02-28
Fluorochem	043177-1g	4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone	1208074-78-5	95%	1g	￡183.00	2022-02-28
Apollo Scientific	PC48641-250mg	4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone	1208074-78-5		250mg	£70.00	2025-02-21
Apollo Scientific	PC48641-1g	4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone	1208074-78-5		1g	£145.00	2025-02-21
Apollo Scientific	PC48641-5g	4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone	1208074-78-5		5g	£515.00	2025-02-21
Enamine	EN300-299928-0.05g	1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208074-78-5	95.0%	0.05g	$36.0	2025-03-19
Enamine	EN300-299928-0.1g	1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208074-78-5	95.0%	0.1g	$54.0	2025-03-19
Enamine	EN300-299928-0.25g	1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208074-78-5	95.0%	0.25g	$76.0	2025-03-19
Enamine	EN300-299928-0.5g	1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one	1208074-78-5	95.0%	0.5g	$120.0	2025-03-19